Cas no 1361599-52-1 (2-Chloro-6-(2,3,5-trichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 2-Chloro-6-(2,3,5-trichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1361599-52-1
• MF: C₁₃H₆Cl₄N₂
• MW: 332.012138843536
• CID: 4970203
• Update Time: 2025-06-10

2-Chloro-6-(2,3,5-trichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(2,3,5-trichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C13H6Cl4N2/c14-8-5-9(13(17)10(15)6-8)11-3-7(1-2-18)4-12(16)19-11/h3-6H,1H2
• InChI Key： KTLBKVQKKNNHJG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=C(CC#N)C=C(N=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 356
• XLogP3: 5
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-6-(2,3,5-trichlorophenyl)pyridine-4-acetonitrile

Introduction to 2-Chloro-6-(2,3,5-trichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361599-52-1) and Its Recent Applications in Chemical Biology

2-Chloro-6-(2,3,5-trichlorophenyl)pyridine-4-acetonitrile, identified by its CAS number 1361599-52-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen-containing ring that lends itself to diverse chemical modifications and biological activities. The presence of multiple chlorine substituents on the phenyl ring and the acetonitrile functional group at the 4-position enhances its reactivity and potential utility in synthetic chemistry and drug discovery.

The structural features of 2-Chloro-6-(2,3,5-trichlorophenyl)pyridine-4-acetonitrile make it a valuable intermediate in the synthesis of more complex molecules. The chloro groups at the 2- and 6-positions, along with the trichlorophenyl moiety, contribute to its electronic properties and influence its interactions with biological targets. Specifically, these substituents can modulate binding affinity and selectivity, which are critical factors in designing effective pharmaceutical agents.

In recent years, there has been a surge in research focused on developing novel pyridine derivatives for their therapeutic potential. Pyridine-based compounds have been extensively studied for their roles as kinase inhibitors, antiviral agents, and antimicrobial agents. The acetonitrile group at the 4-position of 2-Chloro-6-(2,3,5-trichlorophenyl)pyridine-4-acetonitrile serves as a versatile handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones.

One of the most compelling aspects of this compound is its application in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often considered challenging drug targets due to their large binding surfaces and lack of well-defined binding pockets. However, pyridine derivatives have shown promise in disrupting these interactions by occupying key hydrophobic or aromatic patches within the PPI interface. For instance, studies have demonstrated that compounds bearing chloro-substituted pyridine moieties can effectively interfere with the function of critical signaling proteins involved in cancer progression.

Recent advancements in computational chemistry have further enhanced the design and optimization of 2-Chloro-6-(2,3,5-trichlorophenyl)pyridine-4-acetonitrile derivatives. Molecular docking simulations and virtual screening techniques have enabled researchers to predict binding affinities and identify promising candidates for experimental validation. These computational approaches have been instrumental in accelerating the drug discovery pipeline by reducing the time and cost associated with traditional high-throughput screening methods.

The synthesis of 2-Chloro-6-(2,3,5-trichlorophenyl)pyridine-4-acetonitrile involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include chlorination of a pyridine precursor, followed by functionalization at the 4-position with an acetonitrile group. The introduction of multiple chlorine atoms at specific positions on the phenyl ring demands careful optimization to avoid unwanted side reactions. Advances in catalytic methods have improved the efficiency of these transformations, making it possible to produce this compound on a larger scale for industrial applications.

In addition to its pharmaceutical applications, 2-Chloro-6-(2,3,5-trichlorophenyl)pyridine-4-acetonitrile has found utility in materials science. Pyridine derivatives are known for their ability to form coordination complexes with metals due to their nitrogen lone pairs. These complexes exhibit unique electronic properties that make them suitable for use in organic light-emitting diodes (OLEDs), sensors, and catalysts. The presence of multiple chlorine atoms enhances the Lewis acidity of these complexes, further broadening their potential applications.

The growing interest in green chemistry has also influenced the synthesis of 2-Chloro-6-(2,3,5-trichlorophenyl)pyridine-4-acetonitrile. Researchers are increasingly exploring solvent-free reactions and catalytic methods that minimize waste generation and energy consumption. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields. Such environmentally friendly approaches align with global efforts to promote sustainable chemical practices.

Future directions in the study of 2-Chloro-6-(2,3,5-trichlorophenyl)pyridine-4-acetonitrile include exploring its role in modulating immune responses. Pyridine-based compounds have been implicated in immune modulation through their interactions with immune cell receptors such as Toll-like receptors (TLRs). By fine-tuning the structure of this compound， researchers aim to develop novel immunomodulators that could be used to treat autoimmune diseases or enhance vaccine efficacy.

In conclusion,2-Chloro-6-(2,3,